Cas no 1468689-96-4 (2-CYCLOBUTYLETHANETHIOAMIDE)

• Product Name: 2-CYCLOBUTYLETHANETHIOAMIDE
• CAS No: 1468689-96-4
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 4601451
• PubChem ID: 22140983
• Update Time: 2025-10-29

2-CYCLOBUTYLETHANETHIOAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOBUTYLETHANETHIOAMIDE

• Inchi： 1S/C6H11NS/c7-6(8)4-5-2-1-3-5/h5H,1-4H2,(H2,7,8)
• InChI Key： FQPWGVAELFEVMZ-UHFFFAOYSA-N
• SMILES： C1(CC(N)=S)CCC1

Additional information on 2-CYCLOBUTYLETHANETHIOAMIDE

Chemical Profile of 2-CYCLOBUTYLETHANETHIOAMIDE (CAS No. 1468689-96-4)

2-CYCLOBUTYLETHANETHIOAMIDE, identified by the Chemical Abstracts Service Number (CAS No.) 1468689-96-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the thioamide class, characterized by the presence of a sulfur atom bonded to a nitrogen atom, which introduces significant reactivity and potential biological activity. The cycloalkyl substitution in its molecular framework, specifically the cyclobutyl group, contributes to its distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and derivatization.

The structural motif of 2-cyclobutylethanethioamide consists of an ethyl chain linked to a cyclobutyl ring, with a thioamide functional group attached to one end. This configuration imparts both flexibility and rigidity to the molecule, allowing it to interact with biological targets in a nuanced manner. The thioamide moiety is particularly interesting from a chemical biology perspective, as it can participate in hydrogen bonding, hydrophobic interactions, and metal coordination, all of which are critical for drug-receptor binding and metabolic stability.

In recent years, there has been growing interest in thioamide derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that thioamides exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. The cycloalkyl substitution in 2-cyclobutylethanethioamide further enhances its potential by influencing its solubility, metabolic pathways, and overall bioavailability. These factors make it an attractive starting point for the development of novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 2-cyclobutylethanethioamide is its versatility in synthetic chemistry. The presence of both the thioamide group and the cyclobutyl ring provides multiple sites for functionalization, enabling chemists to design analogs with tailored properties. For instance, modifications at the sulfur or nitrogen atoms can alter the compound's reactivity and binding affinity, while changes at the cyclobutyl ring can influence its conformational preferences. This flexibility has been leveraged in several research endeavors aimed at optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

Recent advancements in computational chemistry have further illuminated the potential of 2-cyclobutylethanethioamide as a drug candidate. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations have provided insights into key binding interactions, including hydrogen bonding networks and hydrophobic pockets, which are essential for designing high-affinity ligands. By integrating experimental data with computational predictions, researchers have been able to refine molecular structures to improve target engagement and reduce off-target effects.

The synthesis of 2-cyclobutylethanethioamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclobutyl group typically involves cyclization reactions or cross-coupling techniques, while the installation of the thioamide functionality often relies on nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications such as lead optimization and preclinical studies.

In the realm of medicinal chemistry, 2-cyclobutylethanethioamide has been explored as a precursor for more complex molecules. By incorporating additional functional groups or heterocyclic moieties, researchers have generated libraries of derivatives with diverse biological activities. These efforts have led to several patents and publications highlighting novel therapeutic agents inspired by this scaffold. The cycloalkyl-thioamide combination appears particularly promising for modulating protein-protein interactions and enzyme function, which are key mechanisms underlying many diseases.

The pharmacological profile of 2-cyclobutylethanethioamide is still being actively investigated. Initial studies suggest that it may exhibit properties such as anti-inflammatory effects by inhibiting specific signaling pathways or antimicrobial activity by disrupting bacterial cell wall synthesis. However, more comprehensive research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical benefits.

From an industrial perspective, the production and application of 2-cyclobutylethanethioamide highlight the importance of specialized chemical suppliers who provide high-quality raw materials for research purposes. These suppliers must adhere to stringent quality control measures to ensure consistency across batches, which is critical for reproducible scientific outcomes. Additionally, advancements in green chemistry principles are being integrated into synthetic processes to minimize environmental impact while maintaining efficiency.

The future prospects for 2-cyclobutylethanethioamide appear promising as new methodologies emerge in drug discovery and chemical synthesis. Techniques such as flow chemistry and biocatalysis offer opportunities to streamline production processes and improve scalability. Furthermore, interdisciplinary approaches combining organic chemistry with machine learning can accelerate the identification of novel derivatives with enhanced properties.

In conclusion,2-cycлобутylethanethиоамиде (CAS No.: 1468689-96-4) represents a significant compound in pharmaceutical research due to its structural features и потенциальные биологические активные свойства。 Its unique combination of a cycloalkyl group и thioamide moiety makes it a versatile scaffold для разработки новых лекарств targeting various diseases states through multiple mechanisms including enzyme inhibition и receptor modulation . As research continues , this molecule is expected й играть an increasingly important role в development pipelines , driven by innovative synthetic strategies и collaborative scientific endeavors .